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Introduction
AC-73 is a novel small-molecule inhibitor that targets CD147, a transmembrane glycoprotein

frequently overexpressed in various cancers.[1] By preventing the dimerization of CD147, AC-
73 effectively suppresses downstream signaling through the ERK/STAT3 pathway, leading to

the inhibition of cancer cell proliferation and induction of autophagy.[1][2][3] These

characteristics make AC-73 a promising candidate for cancer therapy, both as a standalone

treatment and in combination with existing chemotherapeutic agents to enhance their efficacy.

[1][4]

These application notes provide a detailed protocol for an in vitro assay to evaluate the efficacy

of AC-73 in a cancer cell line model. The described workflow allows for the determination of

key performance indicators such as cell viability, and inhibition of signaling pathways.

Signaling Pathway Affected by AC-73
AC-73 exerts its biological effects by targeting CD147, which plays a crucial role in tumor

progression. Inhibition of CD147 dimerization by AC-73 disrupts the activation of the

downstream ERK/STAT3 signaling cascade.[1][2] This pathway is critical for regulating cell

proliferation, survival, and differentiation. The diagram below illustrates the mechanism of

action of AC-73.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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